Cas no 2228227-76-5 (2-(1-phenyl-1H-pyrazol-4-yl)butanoic acid)

• Product Name: 2-(1-phenyl-1H-pyrazol-4-yl)butanoic acid
• CAS No: 2228227-76-5
• MF: C₁₃H₁₄N₂O₂
• MW: 230.262463092804
• CID: 6179266
• PubChem ID: 165707528
• Update Time: 2025-05-25

2-(1-phenyl-1H-pyrazol-4-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(1-phenyl-1H-pyrazol-4-yl)butanoic acid
• 2228227-76-5
• EN300-1862985

• Inchi： 1S/C13H14N2O2/c1-2-12(13(16)17)10-8-14-15(9-10)11-6-4-3-5-7-11/h3-9,12H,2H2,1H3,(H,16,17)
• InChI Key： HNNYZMMGMAQPOH-UHFFFAOYSA-N
• SMILES： OC(C(CC)C1C=NN(C2C=CC=CC=2)C=1)=O

Computed Properties

• Exact Mass: 230.105527694g/mol
• Monoisotopic Mass: 230.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 55.1Ų

Additional information on 2-(1-phenyl-1H-pyrazol-4-yl)butanoic acid

Introduction to 2-(1-phenyl-1H-pyrazol-4-yl)butanoic acid (CAS No. 2228227-76-5)

2-(1-phenyl-1H-pyrazol-4-yl)butanoic acid, identified by the CAS number 2228227-76-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and chemical synthesis. This compound belongs to the pyrazole derivatives, a class of heterocyclic compounds known for their diverse biological activities and potential therapeutic applications. The structural framework of 2-(1-phenyl-1H-pyrazol-4-yl)butanoic acid incorporates a phenyl group and a butanoic acid moiety, both of which contribute to its unique chemical properties and reactivity.

The pyrazole ring in this compound is a key pharmacophore, playing a crucial role in modulating biological targets. Pyrazole derivatives have been extensively studied for their anti-inflammatory, antiviral, and anticancer properties. The presence of the phenyl group further enhances the compound's interactability with biological molecules, making it a valuable scaffold for drug design. The butanoic acid side chain adds another layer of functionality, potentially influencing solubility, metabolic stability, and binding affinity to target proteins.

In recent years, there has been a surge in research focused on developing novel small molecules with improved pharmacological profiles. 2-(1-phenyl-1H-pyrazol-4-yl)butanoic acid has emerged as a promising candidate in this context. Its structural features make it an attractive molecule for further exploration in medicinal chemistry. Specifically, the combination of the pyrazole core and the phenyl-butyric acid moiety suggests potential applications in modulating enzyme activity and receptor binding.

One of the most compelling aspects of 2-(1-phenyl-1H-pyrazol-4-yl)butanoic acid is its versatility in chemical modifications. Researchers can readily introduce further functional groups or alter the substitution patterns on the pyrazole ring to fine-tune its biological activity. This flexibility has led to several innovative synthetic strategies aimed at optimizing its pharmacokinetic and pharmacodynamic properties. For instance, modifications aimed at enhancing metabolic stability or improving oral bioavailability have been explored in preclinical studies.

The compound's potential applications extend beyond traditional therapeutic areas. Its unique structural features make it a valuable tool in biochemical assays and high-throughput screening campaigns. By serving as a scaffold, 2-(1-phenyl-1H-pyrazol-4-yl)butanoic acid can help identify new lead compounds with similar biological activities. This approach is particularly useful in drug discovery pipelines where rapid identification of promising candidates is essential.

Recent advancements in computational chemistry have further accelerated the study of 2-(1-phenyl-1H-pyrazol-4-yl)butanoic acid. Molecular modeling techniques allow researchers to predict how this compound interacts with biological targets at an atomic level. These insights are invaluable for designing derivatives with enhanced efficacy and reduced side effects. Additionally, virtual screening methods have been employed to identify potential binding partners, providing a systematic way to explore its therapeutic potential.

The synthesis of 2-(1-phenyl-1H-pyrazol-4-yl)butanoic acid involves multi-step organic reactions that highlight the ingenuity of modern synthetic chemistry. Key steps include condensation reactions to form the pyrazole core, followed by functionalization with the phenyl group and subsequent introduction of the butanoic acid side chain. Advances in catalytic methods have enabled more efficient and sustainable synthetic routes, reducing waste and improving yields.

In conclusion, 2-(1-phenyl-1H-pyrazol-4-yl)butanoic acid (CAS No. 2228227-76-5) represents a significant advancement in pharmaceutical research. Its unique structural features, combined with its versatility in chemical modifications, make it a compelling candidate for further development. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in drug discovery and development efforts worldwide.